Cas no 1805659-12-4 (4-Cyano-5-difluoromethoxy-2-methylbenzoic acid)

• Product Name: 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid
• CAS No: 1805659-12-4
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 5006944
• Update Time: 2025-06-28

4-Cyano-5-difluoromethoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid

• Inchi： 1S/C10H7F2NO3/c1-5-2-6(4-13)8(16-10(11)12)3-7(5)9(14)15/h2-3,10H,1H3,(H,14,15)
• InChI Key： FWWJHOCAZQICHI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C)=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid

Introduction to 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid (CAS No. 1805659-12-4)

4-Cyano-5-difluoromethoxy-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805659-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural configuration, incorporating a cyano group, two fluorine atoms, and a methoxy substituent, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid consists of a benzene ring substituted with a cyano group at the 4-position, a methoxy group at the 2-position, and a difluoromethoxy group at the 5-position. This arrangement imparts a high degree of electronic richness and steric hindrance, making it an intriguing candidate for further chemical modifications and functionalization. The presence of the cyano group enhances the compound's electrophilicity, while the fluorine atoms introduce lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological effects. Studies have demonstrated that modifications in the benzene ring can significantly influence the bioactivity of these compounds. For instance, the introduction of electron-withdrawing groups such as cyano can enhance binding affinity to certain biological targets, while electron-donating groups like methoxy can modulate receptor interactions. The dual presence of these functional groups in 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid suggests a multifaceted pharmacological profile that warrants further investigation.

One of the most compelling aspects of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid is its potential application in the development of novel therapeutic agents. Research has indicated that benzoic acid derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in this compound may confer unique interactions with biological targets, making it a promising scaffold for drug discovery. For example, studies have shown that benzoic acid derivatives can inhibit key enzymes involved in inflammatory pathways by modulating cyclooxygenase (COX) activity or peroxisome proliferator-activated receptor (PPAR) signaling.

The synthesis of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid represents a significant achievement in organic chemistry due to its structural complexity. The synthesis typically involves multi-step reactions, including cyanation, fluorination, and methylation processes, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve the desired regioselectivity and functionalization. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its importance as a building block for more complex molecules.

From a medicinal chemistry perspective, 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid serves as an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying its substituents or exploring analogs with similar scaffolds, researchers can gain insights into how structural changes influence biological activity. Such studies are crucial for optimizing drug candidates for clinical development. For instance, altering the electronic properties of the benzene ring or introducing additional functional groups can fine-tune binding affinity and selectivity against specific targets.

The pharmacokinetic properties of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid are also of great interest. The presence of fluorine atoms can enhance metabolic stability by resisting degradation from cytochrome P450 enzymes, which is a common challenge in drug development. Additionally, the cyano group can participate in hydrogen bonding interactions with biological targets, improving binding affinity. These characteristics make it an attractive candidate for further pharmacokinetic optimization to ensure prolonged circulation time and sustained therapeutic effects.

In recent clinical trials and preclinical studies, benzoic acid derivatives have shown promise in treating various diseases. While 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid has not yet been tested in humans, its structural features align with known pharmacophores that exhibit therapeutic efficacy. For example, related compounds have demonstrated anti-inflammatory effects by inhibiting interleukin (IL)-6 production or blocking tumor necrosis factor (TNF)-α signaling pathways. These findings suggest that 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid could similarly modulate inflammatory responses or target other disease-related pathways.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential bioactivity of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid. By employing quantum mechanical calculations and docking studies, researchers can predict how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental data by providing insights into binding modes and energetics. Such simulations have already been used to identify key residues on target proteins that are critical for binding affinity, guiding further optimization efforts.

The industrial significance of 4-Cyano-5-difluoromethoxy-2-methylbenzoic acid extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in novel chemical entities with unique structures to gain competitive advantages in drug development pipelines. The versatility of this compound as a scaffold allows for its use in multiple therapeutic areas, including oncology, immunology, and neurology. As such, it represents a valuable asset for companies seeking to develop next-generation therapeutics.

In conclusion,4-Cyano-5-difluoromethoxy-2-methylbenzoic acid (CAS No. 1805659-12-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration into various therapeutic applications. With ongoing advancements in synthetic chemistry and computational biology,this compound is poised to play an important role in future medical breakthroughs.